Cas no 61563-38-0 (Isoquinoline, 7,8-dichloro-1,2,3,4-tetrahydro-2-methyl-, hydrochloride)
61563-38-0 structure
Product Name:Isoquinoline, 7,8-dichloro-1,2,3,4-tetrahydro-2-methyl-, hydrochloride
CAS No:61563-38-0
MF:C10H12Cl3N
MW:252.567979812622
CID:474732
PubChem ID:21393850
Update Time:2025-04-19
Isoquinoline, 7,8-dichloro-1,2,3,4-tetrahydro-2-methyl-, hydrochloride Chemical and Physical Properties
Names and Identifiers
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- Isoquinoline, 7,8-dichloro-1,2,3,4-tetrahydro-2-methyl-, hydrochloride
- 7,8-dichloro-2-methyl-3,4-dihydro-1H-isoquinoline,hydrochloride
- DTXSID50612930
- 7,8-Dichloro-2-methyl-1,2,3,4-tetrahydroisoquinoline--hydrogen chloride (1/1)
- 61563-38-0
- SCHEMBL11740393
-
- Inchi: 1S/C10H11Cl2N.ClH/c1-13-5-4-7-2-3-9(11)10(12)8(7)6-13;/h2-3H,4-6H2,1H3;1H
- InChI Key: KBROIJIRWITXGV-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC2=C1CN(C)CC2)Cl.Cl
Computed Properties
- Exact Mass: 251.00376
- Monoisotopic Mass: 251.003532g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 186
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 3.2Ų
Experimental Properties
- PSA: 3.24
Isoquinoline, 7,8-dichloro-1,2,3,4-tetrahydro-2-methyl-, hydrochloride Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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